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Compound of Interest

Compound Name: Yttrium

Cat. No.: B1196420

This document provides comprehensive guidance on the necessary personal protective
equipment (PPE), safe handling protocols, and disposal plans for yttrium in a laboratory
setting. The information is intended for researchers, scientists, and drug development
professionals to ensure a safe working environment and compliance with safety regulations.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure to yttrium, particularly in powder form,
and to ensure personal safety. The following table summarizes the recommended PPE for
handling yttrium.[1][2][3][4]
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Personal Protective

Body Part _ Specifications and Remarks
Equipment
Safety glasses with side- Must be worn at all times in the
Eyes/Face shields, goggles, or a face laboratory to protect against
shield.[1][3] dust particles.
Ski Chemical-resistant gloves Inspect gloves for any signs of
in

(e.g., impermeable gloves).[1]

wear and tear before use.

Lab coat or protective work
clothing.[1][3]

Should be worn to prevent skin
contact. Do not blow dust off

clothing with compressed air.

[1](2]

Respiratory

NIOSH-approved respirator.[1]
[2]

Required when engineering
controls are insufficient, when
handling fine dust, or if
permissible exposure limits are
exceeded.[1][2] The
recommended airborne
exposure limit for yttrium is 1
mg/m3 averaged over an 8-
hour workshift.[3]

Occupational Exposure Limits

Exposure Limit (8-hour Time-Weighted

Organization

Average)
OSHA (PEL) 1 mg/m3[1][3]
ACGIH (TLV) 1 mg/m3[1]
NIOSH (REL) 1 mg/m3[3]
CAL/OSHA (PEL) 1 mg/m3

Operational Plan: Handling, Storage, and Disposal
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Proper procedures for handling, storing, and disposing of yttrium are critical for laboratory

safety and environmental protection.

Handling Procedures

Ventilation: Always handle yttrium in a well-ventilated area.[2] The use of a local exhaust
ventilation system or a chemical fume hood is preferred, especially when dealing with
yttrium dust or powder.[1][2]

Inert Atmosphere: When possible, handle yttrium in an enclosed, controlled process under a
dry, protective gas like argon.[1]

Avoid Dust Formation: Minimize the creation of yttrium dust.[2] Yttrium in powdered form is
a fire hazard and can be flammable when exposed to heat, sparks, or flames.[1][2][3]

Ignition Sources: Keep yttrium away from heat, sparks, open flames, and other ignition
sources.[1][2] Use non-sparking tools when handling yttrium powder.[1][2]

Personal Hygiene: Wash hands and skin thoroughly after handling.[1][2] Do not eat, drink, or
smoke in the work area.[1][2][3]

Storage Plan

Containers: Store yttrium in tightly closed and properly labeled containers.[1][2]

Conditions: The storage area should be cool and dry.[1][2] Yttrium is sensitive to air and
moisture.[1]

Incompatible Materials: Store yttrium away from acids, acid chlorides, oxidizing agents,
halogens, and water/moisture.[1][2] Yttrium powder should be stored under an inert gas like
nitrogen.[3]

Disposal Plan

Waste Collection: Collect yttrium waste in a suitable, labeled, and closed container.[1][2]

Regulatory Compliance: All yttrium waste must be disposed of in accordance with federal,
state, and local regulations.[1][2] It may be necessary to dispose of yttrium as hazardous
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waste.[3]

e Environmental Protection: Do not allow yttrium to enter drains or be released into the
environment.[1][2]

o Professional Disposal: Contact a licensed professional waste disposal service for the final
disposal of yttrium waste.

Emergency Protocols
Spill Response

o Evacuate and Isolate: Evacuate non-essential personnel from the spill area and provide
ventilation.[2][3]

» Eliminate Ignition Sources: Remove all sources of ignition from the area.[1][2]

e Containment and Cleanup:

o

Wear the appropriate personal protective equipment as specified in the table above.[1][2]

[¢]

Avoid creating dust.[1][2]

[e]

Use non-sparking tools and natural bristle brushes to sweep or scoop the spilled material.

[1](2]

[¢]

Place the collected material into a closed container for disposal.[1][2]

o Decontamination: Ventilate and wash the spill area after the cleanup is complete.[3]

First Aid Measures

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[1][2]

o Skin Contact: Remove contaminated clothing. Brush the material off the skin and wash the
affected area with soap and water. Seek medical attention if irritation persists.[1][2]

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://nj.gov/health/eoh/rtkweb/documents/fs/2019.pdf
https://www.benchchem.com/product/b1196420?utm_src=pdf-body
https://www.ameslab.gov/sites/default/files/inline-files/39_Yttrium_SDS.pdf
https://www.espimetals.com/index.php/msds/501-Yttrium
https://www.benchchem.com/product/b1196420?utm_src=pdf-body
https://www.espimetals.com/index.php/msds/501-Yttrium
https://nj.gov/health/eoh/rtkweb/documents/fs/2019.pdf
https://www.ameslab.gov/sites/default/files/inline-files/39_Yttrium_SDS.pdf
https://www.espimetals.com/index.php/msds/501-Yttrium
https://www.ameslab.gov/sites/default/files/inline-files/39_Yttrium_SDS.pdf
https://www.espimetals.com/index.php/msds/501-Yttrium
https://www.ameslab.gov/sites/default/files/inline-files/39_Yttrium_SDS.pdf
https://www.espimetals.com/index.php/msds/501-Yttrium
https://www.ameslab.gov/sites/default/files/inline-files/39_Yttrium_SDS.pdf
https://www.espimetals.com/index.php/msds/501-Yttrium
https://www.ameslab.gov/sites/default/files/inline-files/39_Yttrium_SDS.pdf
https://www.espimetals.com/index.php/msds/501-Yttrium
https://nj.gov/health/eoh/rtkweb/documents/fs/2019.pdf
https://www.ameslab.gov/sites/default/files/inline-files/39_Yttrium_SDS.pdf
https://www.espimetals.com/index.php/msds/501-Yttrium
https://www.ameslab.gov/sites/default/files/inline-files/39_Yttrium_SDS.pdf
https://www.espimetals.com/index.php/msds/501-Yttrium
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196420?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Eye Contact: Immediately flush the eyes with lukewarm water for at least 15 minutes,
including under the upper and lower eyelids. Seek medical attention.[1][2]

 Ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate medical
attention.[1][2]

Firefighting Measures

o Extinguishing Media: Use a Class D dry powder extinguishing agent.[1][2]

» Unsuitable Extinguishing Media: Do not use water, as yttrium may react with water under
fire conditions to liberate flammable hydrogen gas.[1][2]

o Protective Equipment: Firefighters should wear a full-face, self-contained breathing
apparatus (SCBA) and full protective clothing.[1][2]

Safety Workflow for Handling Yttrium

The following diagram outlines the standard workflow for safely handling yttrium in a
laboratory setting.
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Safe handling workflow for Yttrium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-yttrium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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